![molecular formula C14H21NO2 B5678100 5-(1-azepanylmethyl)-2-methoxyphenol](/img/structure/B5678100.png)
5-(1-azepanylmethyl)-2-methoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 5-(1-azepanylmethyl)-2-methoxyphenol involves strategic methods to incorporate the azepanyl and methoxyphenol components. For instance, molecular structures like 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol have been synthesized via Schiff bases reduction route, highlighting the importance of selective bonding and functional group incorporation in achieving desired molecular frameworks (Ajibade & Andrew, 2021).
Molecular Structure Analysis
The molecular structure of related compounds exhibits significant diversity, with crystalline structures ranging from orthorhombic to monoclinic systems. For example, the crystal and molecular structure of 2-methoxy-4-hydroxy-5-oxo-benz[f]azepine belongs to the orthorhombic space group, indicating the planarity within the molecular skeleton and the presence of bifurcated hydrogen bonding in the crystal structure (Denne & Mackay, 1972).
Chemical Reactions and Properties
Chemical reactions involving 5-(1-azepanylmethyl)-2-methoxyphenol derivatives include azo-coupling reactions, as demonstrated by the synthesis of 3,5-dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol through azo-coupling between 3,5-dimethoxyphenol and 4-methoxy benzenediazonium tetrafluoroborate (Micheletti, Telese, & Boga, 2020). These reactions underline the compound's versatility in forming new bonds and structures.
Physical Properties Analysis
Physical properties such as crystal system, hydrogen bonding, and molecular geometry are crucial in understanding the behavior of 5-(1-azepanylmethyl)-2-methoxyphenol derivatives. The orthorhombic and monoclinic crystal systems of synthesized compounds, along with specific hydrogen bonding patterns, play a significant role in stabilizing their molecular structures and influencing their physical behavior.
Chemical Properties Analysis
The chemical properties of related compounds, including their ability to form stable crystal structures through π…π packing and intramolecular hydrogen bonds, highlight the importance of functional groups and molecular geometry in determining reactivity and stability. For example, the synthesis and characterization of 5-methoxy-2-[(E)-(6-methylpyridin-2-ylimino) methyl]phenol reveal the compound's stable crystal structure constructed by π…π packing and intramolecular hydrogen bond, indicative of its chemical properties and potential reactivity (Bai Linsha, 2015).
properties
IUPAC Name |
5-(azepan-1-ylmethyl)-2-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-17-14-7-6-12(10-13(14)16)11-15-8-4-2-3-5-9-15/h6-7,10,16H,2-5,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGIUFXANYAAKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCCCCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Azepan-1-ylmethyl)-2-methoxyphenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.